Vitamin K5 hydrochloride

Specification

• CAS No.: 130-24-5
• Molecular Formula: C11H12ClNO
• Molecular Weight: 209.67 g/mol
• IUPAC Name: 4-amino-2-methylnaphthalen-1-ol;hydrochloride
• Standard InChI: InChI=1S/C11H11NO.ClH/c1-7-6-10(12)8-4-2-3-5-9(8)11(7)13;/h2-6,13H,12H2,1H3;1H
• Standard InChI Key: LZRUOHAYVULQID-UHFFFAOYSA-N
• SMILES: CC1=C(C2=CC=CC=C2C(=C1)N)O.Cl
• Canonical SMILES: CC1=C(C2=CC=CC=C2C(=C1)N)O.Cl

Introduction

Chemical Identity and Structural Properties

Basic Identification and Nomenclature

Vitamin K5 hydrochloride is identified by the CAS number 130-24-5 and has the molecular formula C11H12ClNO. The compound is also known by several synonyms including Synkamin hydrochloride, 4-amino-2-methylnaphthalen-1-ol hydrochloride, and Kayvisyn. It has a molecular weight of 209.67 g/mol as computed by PubChem. The parent compound is Vitamin K5 (CID 6754), which has a related CAS number of 83-70-5.

Structural Characteristics

Vitamin K5 hydrochloride has a distinctive naphthalene-based structure. The canonical SMILES notation for this compound is CC1=C(C2=CC=CC=C2C(=C1)N)O.Cl, which represents its molecular arrangement. Unlike other members of the vitamin K family, which primarily function in blood coagulation processes, Vitamin K5 hydrochloride is distinguished by its antimicrobial and photosensitizing properties.

Physical and Chemical Properties

Solution Preparation Parameters

The preparation of Vitamin K5 hydrochloride solutions requires specific considerations. The following table outlines the volumes needed to prepare solutions of different concentrations:

Concentration	For 1 mg	For 5 mg	For 10 mg
1 mM	4.77 mL	23.85 mL	47.69 mL
5 mM	0.95 mL	4.77 mL	9.54 mL
10 mM	0.48 mL	2.38 mL	4.77 mL

To ensure optimal dissolution, it is recommended to heat the preparation to 37°C followed by ultrasonic bath treatment. Repeated freezing and thawing should be avoided to prevent degradation of the compound.

Biological Activities

Antimicrobial Properties

Vitamin K5 hydrochloride exhibits significant antimicrobial activity, particularly when combined with UVA irradiation. Research has demonstrated that at concentrations between 0-1600 μM, the compound enhances the antibacterial effects of UVA irradiation against multiple bacterial species including Escherichia coli, Bacillus cereus, Pseudomonas aeruginosa, Staphylococcus aureus, Staphylococcus epidermidis, and Klebsiella pneumoniae.

The antimicrobial mechanism involves the generation of reactive oxygen species. At concentrations between 250-1000 μM and a fixed UVA dose of 2.9 J cm-2, Vitamin K5 hydrochloride produces superoxide anion radicals and hydroxyl radicals that contribute to its bactericidal effects. This photosensitizing property makes it potentially valuable as an antimicrobial agent in various applications.

Enzyme Inhibition Properties

Vitamin K5 hydrochloride functions as a specific inhibitor of pyruvate kinase M2 (PKM2), a key enzyme in cellular metabolism. The compound demonstrates selective inhibition with the following IC50 values:

• PKM2: 28 μM

• PKM1: 191 μM

• PKL: 120 μM

This selectivity for PKM2 over other pyruvate kinase isoforms suggests potential applications in targeting cancer cells that rely heavily on this enzyme for their metabolic activities.

Effects on Cellular Metabolism

At concentrations between 0-100 μM (with 1-hour exposure), Vitamin K5 hydrochloride dose-dependently inhibits cellular glucose consumption and lactate production. This metabolic effect aligns with its inhibition of PKM2, which plays a crucial role in glycolysis. By interfering with this metabolic pathway, the compound may disrupt energy production in rapidly dividing cells, including cancer cells.

Anti-cancer Properties

Effects on Cell Proliferation and Apoptosis

Research has demonstrated that Vitamin K5 hydrochloride has significant effects on cancer cells. The compound dose-dependently suppresses the proliferation of colon 26 cells, indicating potential anti-cancer activity. Furthermore, it induces apoptosis (programmed cell death) in these cells, as evidenced by increased activity of caspase-3, a key enzyme in the apoptotic pathway.

These findings suggest that Vitamin K5 hydrochloride may have therapeutic potential in cancer treatment, particularly for colorectal cancers. The dual mechanism of inhibiting PKM2 (disrupting cancer metabolism) and inducing apoptosis represents a promising approach for anti-cancer strategies.

Practical Applications

Research Applications

Vitamin K5 hydrochloride has diverse applications in scientific research:

• Infection Research: The compound's antimicrobial properties, particularly when combined with UVA irradiation, make it valuable for studying mechanisms of bacterial killing and photodynamic therapy approaches to infection control.

• Cancer Research: Its specific inhibition of PKM2 and effects on cancer cell proliferation and apoptosis provide research tools for understanding cancer metabolism and developing potential therapeutic strategies.

• Metabolic Research: As an inhibitor of PKM2, the compound can be used to study the role of this enzyme in cellular metabolism and its implications for various diseases.

Preservative Applications

Beyond its research applications, Vitamin K5 hydrochloride has practical utility as a preservative for pharmaceuticals, foods, and beverages. Its antimicrobial properties help prevent contamination and extend shelf life. This application leverages the compound's ability to inhibit microbial growth even without UVA irradiation, though at higher concentrations than those used in research settings.